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Compound of Interest

Compound Name: 4-Hydroxyindolin-2-one

Cat. No.: B081680 Get Quote

This guide provides comprehensive, procedural instructions for the safe and compliant disposal

of 4-Hydroxyindolin-2-one. Adherence to these protocols is essential for ensuring personnel

safety, protecting the environment, and maintaining regulatory compliance within research and

drug development settings.

Immediate Safety and Hazard Assessment
Based on data for structurally similar indole derivatives, 4-Hydroxyindolin-2-one should be

handled as a hazardous substance. The primary hazards include skin, eye, and respiratory

irritation.[1][2] Always handle this compound in a well-ventilated area or under a chemical fume

hood.[3][4] Standard personal protective equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), safety goggles, and a laboratory coat, must be worn at all times during handling

and disposal.[3][4]

Quantitative Hazard Data
The following table summarizes the key hazard classifications based on the Globally

Harmonized System (GHS) for similar indole compounds, which should be conservatively

applied to 4-Hydroxyindolin-2-one.
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Hazard Class GHS Classification
Precautionary Statement
Codes

Skin Corrosion/Irritation
Category 2 (H315: Causes

skin irritation)

P264, P280, P302+P352,

P332+P313

Serious Eye Damage/Irritation
Category 2 (H319: Causes

serious eye irritation)

P280, P305+P351+P338,

P337+P313[2]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (H335: May cause

respiratory irritation)

P261, P271, P304+P340,

P312, P403+P233, P405[2]

Detailed Disposal Protocol
The disposal of 4-Hydroxyindolin-2-one and materials contaminated with it must be managed

as hazardous chemical waste.[5] Never dispose of this chemical down the drain or in regular

solid waste.[5][6] The process involves systematic segregation, containment, labeling, and

transfer through your institution's Environmental Health and Safety (EHS) department.

Experimental Methodology: Step-by-Step Waste
Handling

Waste Segregation:

Solid Waste: Collect unused solid 4-Hydroxyindolin-2-one and contaminated disposable

lab supplies (e.g., gloves, weighing paper, pipette tips) in a designated, compatible solid

hazardous waste container.[3]

Liquid Waste: If the compound is in a solution, collect it in a labeled, compatible liquid

waste container.[3] Do not mix with incompatible waste streams, such as halogenated and

non-halogenated solvents.[3]

Sharps Waste: Any contaminated sharps, such as needles or broken glass, must be

placed in a designated, puncture-proof sharps container.[3]

Containerization and Containment:
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Select a container that is in good condition, leak-proof, and chemically compatible with the

waste.[7]

Keep the waste container securely closed at all times, except when adding waste.[7] This

prevents spills and the release of vapors.

For liquid waste, do not fill containers beyond 80% capacity to allow for vapor expansion.

[3]

Ensure the exterior of the container remains clean and free of contamination.[3]

Waste Labeling:

Immediately label all waste containers with the words "Hazardous Waste".[3][5][7]

The label must include the following information:

The full chemical name: "4-Hydroxyindolin-2-one" (avoiding abbreviations or

formulas).[3][5]

The approximate concentration and volume/mass of the waste.[3]

The date when waste was first added to the container.[3]

The primary hazard(s) associated with the waste (e.g., "Irritant," "Toxic").[3]

Storage:

Store waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory, at or near the point of generation.[3]

The SAA must be under the control of laboratory personnel.[3]

Utilize secondary containment, such as a chemical-resistant tray, to contain any potential

leaks or spills.[3]

Disposal and Pickup:
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When the container is full or reaches your institution's time limit for accumulation, arrange

for disposal.

Follow your institution’s specific procedures for requesting a hazardous waste pickup from

the EHS office.[3][5] Complete all required paperwork, accurately listing all contents of the

waste container.[5]

Spill Response Protocol
In the event of a small spill, and if you are trained to do so, contain the spill with an inert

absorbent material. Wearing appropriate PPE, carefully sweep or collect the material,

minimizing dust generation, and place it in the designated hazardous waste container.[5] Clean

the spill area thoroughly. All materials used for cleanup must also be disposed of as hazardous

waste.[5] For large spills, evacuate the area and contact your institution's EHS office

immediately.[5]
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4-Hydroxyindolin-2-one Disposal Workflow
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Caption: Disposal workflow for 4-Hydroxyindolin-2-one waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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